Cas no 1250588-00-1 ((3-fluoro-4-methylphenyl)-thiophen-2-ylmethanol)

(3-Fluoro-4-methylphenyl)-thiophen-2-ylmethanol is a fluorinated aromatic alcohol featuring a thiophene moiety, offering unique reactivity and structural versatility for synthetic applications. The fluorine substituent enhances electron-withdrawing properties, while the methyl group provides steric and electronic modulation, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiophene ring contributes to π-conjugation, facilitating its use in materials science and heterocyclic chemistry. This compound’s well-defined structure ensures consistent performance in cross-coupling reactions, nucleophilic substitutions, and as a chiral building block. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for advanced organic synthesis.
(3-fluoro-4-methylphenyl)-thiophen-2-ylmethanol structure
1250588-00-1 structure
Product Name:(3-fluoro-4-methylphenyl)-thiophen-2-ylmethanol
CAS No:1250588-00-1
MF:C12H11FOS
MW:222.278545618057
MDL:MFCD07775512
CID:5206980
Update Time:2026-03-06

(3-fluoro-4-methylphenyl)-thiophen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-4-methylthiophen-2-yl)(phenyl)methanol
    • (3-fluoro-4-methylphenyl)-thiophen-2-ylmethanol
    • MDL: MFCD07775512
    • Inchi: 1S/C12H11FOS/c1-8-7-15-12(10(8)13)11(14)9-5-3-2-4-6-9/h2-7,11,14H,1H3
    • InChI Key: JOVYVZSQJSYINI-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C(=C1C(C1C=CC=CC=1)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 206
  • XLogP3: 2.9
  • Topological Polar Surface Area: 48.5

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